Cas no 2227821-19-2 ((2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine
• CAS No: 2227821-19-2
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6172888
• PubChem ID: 165738181
• Update Time: 2025-05-21

(2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine
• EN300-1997782
• 2227821-19-2

• Inchi： 1S/C10H12ClF2N/c1-6(14)2-3-7-8(12)4-5-9(13)10(7)11/h4-6H,2-3,14H2,1H3/t6-/m0/s1
• InChI Key： SAENXOVHEXLYHF-LURJTMIESA-N
• SMILES： ClC1C(=CC=C(C=1CC[C@H](C)N)F)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine

Introduction to (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine (CAS No. 2227821-19-2)

The compound (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine, identified by its CAS number 2227821-19-2, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of amine derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of both fluorine and chlorine substituents in its aromatic ring enhances its interaction with biological targets, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to improve metabolic stability, binding affinity, and overall pharmacological properties. The specific arrangement of substituents in (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine contributes to its distinct chemical profile, which is likely to influence its interactions with enzymes and receptors. This has prompted researchers to delve deeper into understanding its potential applications in drug design.

One of the most compelling aspects of this compound is its stereochemical configuration. The (S)-configuration at the chiral center introduces a level of specificity that is often crucial for biological activity. Such stereochemical control is a hallmark of modern drug development, where the three-dimensional shape of a molecule can significantly impact its efficacy and selectivity. The synthesis and characterization of stereoisomers like (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine are therefore of paramount importance.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and pharmacokinetic properties of drug candidates. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the aromatic system, thereby influencing reactivity and binding interactions. In the case of (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine, the combination of chlorine and fluorine substituents may provide a synergistic effect, further optimizing its pharmacological profile.

The butan-2-amine moiety in this compound also plays a crucial role in determining its chemical behavior. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical reactions, making them integral components of many biologically active molecules. The specific positioning of this amine group in relation to the aromatic ring and other substituents likely influences its solubility, stability, and interaction with biological targets.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer or inflammatory disorders. While preliminary findings are promising, further research is needed to fully elucidate its biological activities and therapeutic potential.

Advances in computational chemistry have also enabled more efficient screening and design of molecules like (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine. By leveraging molecular modeling techniques, researchers can predict how different structural modifications will affect the compound's properties and interactions. This approach has accelerated the discovery process and allowed for the rapid optimization of lead compounds.

In conclusion, (2S)-4-(2-chloro-3,6-difluorophenyl)butan-2-amine (CAS No. 2227821-19-2) represents a fascinating example of how structural complexity can be harnessed to develop novel pharmacological agents. Its unique combination of stereochemistry, fluorinated aromatic ring, and amine functionality makes it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in drug development across multiple therapeutic domains.